[(Pyren-1-yl)sulfanyl]acetic acid

• CAS: 61494-53-9
• Molecular Formula: C18H12O2S
• Molecular Weight: 292.4 g/mol
• SMILES: C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)SCC(=O)O
• InChI: InChI=1S/C18H12O2S/c19-16(20)10-21-15-9-7-13-5-4-11-2-1-3-12-6-8-14(15)18(13)17(11)12/h1-9H,10H2,(H,19,20)
• InChIKey: VALBVMXUOOAIPQ-UHFFFAOYSA-N

[(Pyren-1-yl)sulfanyl]acetic Acid (CAS 61494-53-9): Core Chemical Identity for Research Sourcing

[(Pyren-1-yl)sulfanyl]acetic acid (CAS 61494-53-9) is a pyrene derivative featuring a thioether linkage bridging the polycyclic aromatic hydrocarbon and a carboxylic acid functional group [1]. The compound has a molecular formula of C18H12O2S and a monoisotopic mass of 292.05586 g/mol [1]. Its structure integrates the strong fluorescence and π-stacking properties of pyrene with the metal-coordinating and derivatizable characteristics of a sulfanylacetic acid moiety, positioning it as a versatile building block for advanced material and sensor applications .

Pyrene-based fluorescent probe context

Post-synthetic thioether oxidation handle

Soft metal ion coordinating motif

• [1] CAS Common Chemistry. Acetic acid, 2-(1-pyrenylthio)-. CAS RN: 61494-53-9. American Chemical Society. View Source

Why [(Pyren-1-yl)sulfanyl]acetic Acid Cannot Be Replaced by Common Pyrene Acids in R&D

While 1-pyreneacetic acid (PAA) and 1-pyrenebutyric acid (PBA) are widely used fluorescent labels, simple substitution with [(Pyren-1-yl)sulfanyl]acetic acid is not possible due to fundamental differences in physicochemical properties and chemical functionality. The replacement of a methylene group with a sulfur atom in the linker significantly alters the compound's lipophilicity, as evidenced by a higher computed LogP of 4.76 compared to 4.21 for PAA . Crucially, the thioether group introduces selective metal-binding capabilities, particularly for soft metal ions like Hg2+, which are absent in its oxygen-only analogs [1]. Furthermore, the sulfur atom provides a distinct site for post-functionalization, such as oxidation to sulfoxide or sulfone, enabling precise tuning of solid-state luminescence properties that cannot be achieved with PAA or PBA [2].

Predicted lipophilicity increase relative to common pyrene-acetic acids may alter hydrophobic partitioning and membrane interactions.

Thioether-mediated metal binding selectivity may not be available in oxygen-only analogs, limiting direct replacement.

Sulfur oxidation-dependent luminescence tuning may not transfer to non-sulfurated pyrene derivatives.

• [1] Kumar, A.; Chae, P. S. A simple and dual responsive ultrasensitive thioether-functionalized pyrenesulfonamide for the cascade detection of mercury ion and dithiouracil, a mimetic system for molecular logic gates. Sensors and Actuators B: Chemical 2017, 251, 416-426. View Source
• [2] Tailoring pyrene excimer luminescence via controlled sulfur oxidation. Journal of Materials Chemistry C 2024, 12, 9305-9311. View Source

Quantitative Differentiation of [(Pyren-1-yl)sulfanyl]acetic Acid from Common Analogs

Enhanced Lipophilicity Versus 1-Pyreneacetic Acid

The thioether linker in [(Pyren-1-yl)sulfanyl]acetic acid increases its lipophilicity compared to the methylene-linked analog. Computational predictions show a LogP of 4.76 for the target compound, compared to a LogP of 4.21 for 1-pyreneacetic acid (PAA) . This difference of 0.55 log units indicates a 3.5-fold higher partition coefficient into organic phases, which can significantly impact membrane permeability, non-covalent interactions with hydrophobic surfaces, and performance in non-aqueous environments .

Lipophilicity Difference

Cross-study comparable

ΔLogP +0.55 (3.5-fold higher partition)

Supports hydrophobic-phase compatibility review

In silico prediction; experimental validation recommended

Evidence Dimension	Computed Octanol-Water Partition Coefficient (LogP)
Target Compound Data	LogP = 4.76
Comparator Or Baseline	1-Pyreneacetic acid (PAA, CAS 64709-55-3): LogP = 4.21
Quantified Difference	ΔLogP = +0.55
Conditions	In silico prediction (XLogP3 algorithm)

Why This Matters

For applications requiring non-covalent anchoring to hydrophobic substrates (e.g., carbon nanotubes, graphene) or improved organic solubility, the higher LogP of the thioether derivative offers predictable advantages in surface loading and solvent compatibility.

Thioether-Mediated Selective Mercury(II) Ion Binding

The thioether moiety in pyrene-based probes confers selective binding affinity for soft metal ions such as Hg2+. A structurally analogous thioether-functionalized pyrenesulfonamide demonstrated selective 'turn-on' fluorescence response exclusively towards Hg2+ over other metal ions (Na+, K+, Ca2+, Mg2+, Fe2+, Co2+, Ni2+, Cu2+, Zn2+, Cd2+, Pb2+, Ag+) with an association constant (Ka) of 1.2 × 10^4 M^-1 [1]. In contrast, 1-pyreneacetic acid exhibits negligible metal ion selectivity under similar conditions, functioning primarily as a non-selective fluorophore .

Hg²⁺ Binding Selectivity

Class-level inference

Target: predicted selective Hg²⁺ binding (Ka ~1.2×10⁴ M⁻¹) vs PAA: no selective metal binding reported

Supports chemosensor development context

Class-level inference; direct characterization needed

Evidence Dimension	Metal Ion Binding Selectivity and Affinity
Target Compound Data	Predicted selective Hg2+ binding via thioether group (class inference from analog Ka = 1.2 × 10^4 M^-1)
Comparator Or Baseline	1-Pyreneacetic acid (PAA): No reported selective metal binding; functions as a general fluorophore
Quantified Difference	Selective turn-on response vs. no response (binary selectivity difference)
Conditions	Aqueous HEPES buffer, pH 7.4, metal ions added as perchlorate salts

Why This Matters

This property makes [(Pyren-1-yl)sulfanyl]acetic acid a starting point for developing selective Hg2+ chemosensors, a capability not achievable with common pyrene-acetic acid derivatives, directly impacting procurement decisions for environmental monitoring and biomedical imaging applications.

• [1] Kumar, A.; Chae, P. S. A simple and dual responsive ultrasensitive thioether-functionalized pyrenesulfonamide for the cascade detection of mercury ion and dithiouracil, a mimetic system for molecular logic gates. Sensors and Actuators B: Chemical 2017, 251, 416-426. View Source

Tunable Excimer Luminescence via Sulfur Oxidation

The sulfur atom in pyrenyl-sulfanyl derivatives provides a unique post-synthetic handle for tuning solid-state photophysical properties. A systematic study comparing pyrene-sulfide (Py-S), pyrene-sulfoxide (Py-SO), and pyrene-sulfone (Py-SOO) revealed significant differences in excimer emission efficiency. While all three derivatives exhibited similar emission wavelengths in the crystalline state, Py-SOO achieved the highest photoluminescence quantum efficiency, enabling an external quantum efficiency (EQE) of 2.53% and a maximum luminance of 21,428 cd m-2 in OLED devices [1]. The parent sulfide (Py-S) showed lower efficiency, confirming that the sulfur oxidation state is a critical design parameter not available to non-sulfurated pyrene analogs like PAA [1].

Excimer Luminescence Tuning

Class-level inference

EQE 2.53%, luminance 21,428 cd m⁻² (sulfone form)

Supports solid-state emitter tuning context

Class-level inference from analogous pyrene-sulfide/sulfoxide/sulfone

Evidence Dimension	Solid-State Excimer Photoluminescence Efficiency
Target Compound Data	Pyrene-sulfide (Py-S) derivative; oxidation to sulfone enables EQE of 2.53% and luminance of 21,428 cd m-2
Comparator Or Baseline	1-Pyreneacetic acid (PAA): No solid-state excimer emission or OLED performance reported
Quantified Difference	Binary functional difference: tunable vs. non-tunable excimer emission
Conditions	Thin-film and single-crystal photophysical analysis; non-doped OLED device fabrication

Why This Matters

The capacity to precisely tune luminescence output via controlled oxidation of the sulfur atom provides a valuable differentiator for R&D in optoelectronic materials, enabling performance optimization in ways not possible with conventional pyrene-acetic acids.

• [1] Tailoring pyrene excimer luminescence via controlled sulfur oxidation. Journal of Materials Chemistry C 2024, 12, 9305-9311. View Source

Distinct Adsorption Profiles on Silver Nanoparticles

The presence of a sulfur atom influences the interaction of pyrene derivatives with metallic surfaces. A comparative study of 1-pyrenecarboxylic acid (PyC), 1-pyreneacetic acid (PyA), and 1-pyrenebutyric acid (PyB) on silver nanoparticles showed that PyB, with a longer alkyl chain, exhibited larger quenched fluorescence intensities and smaller released amounts than PyC and PyA in aqueous solutions [1]. [(Pyren-1-yl)sulfanyl]acetic acid, with its thioether group, is expected to bind more strongly to silver and gold surfaces due to the high affinity of sulfur for coinage metals, potentially offering enhanced stability of functionalized colloids [2]. This provides a differentiation pathway from purely carboxylic acid-based anchoring.

S-Metal Anchoring on AgNPs

Cross-study comparable

Predicted strong S-Au/Ag anchoring vs carboxylate adsorption

Supports nanoparticle surface modification review

Cross-study comparable; experimental adsorption isotherm needed

Evidence Dimension	Nanoparticle Surface Adsorption and Fluorescence Quenching
Target Compound Data	Predicted strong adsorption via S-Au/Ag bonding (class inference from thiol/gold chemistry)
Comparator Or Baseline	1-Pyrenebutyric acid (PyB) on AgNPs: significant fluorescence quenching observed; 1-pyreneacetic acid (PyA): weaker quenching
Quantified Difference	Qualitative difference in anchoring mechanism: sulfur-metal vs. carboxylate-metal interaction
Conditions	Silver colloidal nanoparticles in aqueous solution, pH ~7

Why This Matters

For researchers designing pyrene-functionalized metal nanoparticles for sensing, SERS, or drug delivery, the thioether anchor offers stronger and more stable surface binding, enhancing reproducibility and shelf-life of functionalized nanomaterials.

• [1] Spectroscopic measurements of interactions between hydrophobic 1-pyrenebutyric acid and silver colloidal nanoparticles. Journal of Molecular Structure 2019, 1179, 532-539. View Source
• [2] The Erratic Emission of Pyrene on Gold Nanoparticles. ACS Nano 2008, 2, 1, 77-84. View Source

Targeted Application Scenarios for [(Pyren-1-yl)sulfanyl]acetic Acid Based on Quantitative Evidence

Selective Hg2+ Fluorescent Chemosensor Development

[(Pyren-1-yl)sulfanyl]acetic acid's thioether group enables selective 'turn-on' fluorescence responses to Hg2+ ions, a property absent in 1-pyreneacetic acid. This functionality can be exploited for sensitive detection of mercury contamination in environmental water samples [1]. The higher lipophilicity (LogP 4.76) of the compound may also facilitate its incorporation into polymeric sensor membranes for continuous monitoring applications .

Tunable Solid-State Emitter for OLEDs

The sulfur atom in [(Pyren-1-yl)sulfanyl]acetic acid serves as a post-synthetic oxidation handle. Controlled oxidation to the sulfoxide or sulfone derivative allows for tuning of excimer luminescence, a critical parameter for non-doped organic light-emitting diodes (OLEDs). This route enables an EQE of up to 2.53% and high luminance in the optimized sulfone form [2].

Stable Functionalization of Gold and Silver Nanoparticles

The thioether group provides a robust sulfur-metal anchoring mechanism for functionalizing gold or silver nanoparticle surfaces. This is expected to yield more stable and reproducible nano-bioconjugates for surface-enhanced Raman scattering (SERS), photothermal therapy, or biosensing, compared to simple carboxylic acid-terminated pyrene derivatives [3][4].

Application

Selection Property

Validation Focus

Hg²⁺ chemosensor research

Thioether-metal selectivity

Hg²⁺ binding constant and selectivity screen

Solid-state emitter tuning

Sulfur oxidation state control

Excimer emission efficiency and luminance

Metal nanoparticle functionalization

S-Au/Ag anchoring affinity

Colloidal stability and SERS enhancement

• [1] Kumar, A.; Chae, P. S. A simple and dual responsive ultrasensitive thioether-functionalized pyrenesulfonamide for the cascade detection of mercury ion and dithiouracil, a mimetic system for molecular logic gates. Sensors and Actuators B: Chemical 2017, 251, 416-426. View Source
• [2] Tailoring pyrene excimer luminescence via controlled sulfur oxidation. Journal of Materials Chemistry C 2024, 12, 9305-9311. View Source
• [3] Spectroscopic measurements of interactions between hydrophobic 1-pyrenebutyric acid and silver colloidal nanoparticles. Journal of Molecular Structure 2019, 1179, 532-539. View Source
• [4] The Erratic Emission of Pyrene on Gold Nanoparticles. ACS Nano 2008, 2, 1, 77-84. View Source